Cas no 127919-27-1 (ethyl5-(3-chlorophenyl)oxazole-4-carboxylate)

• Product Name: ethyl5-(3-chlorophenyl)oxazole-4-carboxylate
• CAS No: 127919-27-1
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 1221934
• PubChem ID: 19768731
• Update Time: 2025-04-20

ethyl5-(3-chlorophenyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl5-(3-chlorophenyl)oxazole-4-carboxylate
• ethyl 5-(3-chorophenyl)oxazole-4-carboxylate
• 5-(3-chlorophenyl)-2-ethyl-1,3-oxazole-4-carboxylate
• 5-(3-Chloro-phenyl)-oxazole-4-carboxylic acid ethyl ester
• AKOS010897130
• SCHEMBL9587212
• 5-(3-Chloro-phenyl)-oxazole-4-carboxylic acid ethyl ester, 95%
• 127919-27-1
• MFCD00105348
• ethyl 5-(3-chlorophenyl)-1,3-oxazole-4-carboxylate

• Inchi： 1S/C12H10ClNO3/c1-2-16-12(15)10-11(17-7-14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
• InChI Key： WAMGGDHPMDPGJF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C(C(=O)OCC)N=CO1

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.02 g/l) (25 º C),